Cas no 7496-60-8 (N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide)

• Product Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide
• CAS No: 7496-60-8
• MF: C₁₁H₉ClN₂OS
• MW: 252.719959974289
• CID: 579713
• PubChem ID: 346935
• Update Time: 2025-04-19

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(4-chlorophenyl)-2-thiazolyl]-
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide
• 2-(N-acetamino)-4-(4-chlorophenyl)thiazole
• 2-Acetamido-4-(4-chlorophenyl)thiazole
• 2-Acetamido-4-p-chlorphenylthiazol
• AC1L863Y
• CHEMBL2375373
• N-[4-(4-chloro-phenyl)-thiazol-2-yl]-acetamide
• N-[4-(4-Chlor-phenyl)-thiazol-2-yl]-acetamid
• NSC405303
• STL296424
• STOCK3S-89143
• EN300-11707588
• Z29592542
• SCHEMBL9893009
• BDBM50530280
• AKOS000666366
• NSC-405303
• Cambridge id 5476464
• F0098-0290
• 7496-60-8
• DTXSID40323962
• N-(4-(4-chlorophenyl)thiazol-2-yl)acetamide

• Inchi： 1S/C11H9ClN2OS/c1-7(15)13-11-14-10(6-16-11)8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14,15)
• InChI Key： SZMTXFIEJGDABF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(NC(C)=O)=N1

Computed Properties

• Exact Mass: 252.01257
• Monoisotopic Mass: 252.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.385
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.649
• PSA: 41.99
• LogP: 3.49490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines